Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate
CAS No.:
Cat. No.: VC15398453
Molecular Formula: C23H23NO6
Molecular Weight: 409.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H23NO6 |
|---|---|
| Molecular Weight | 409.4 g/mol |
| IUPAC Name | methyl 4,5-dimethoxy-2-[3-(5-phenylfuran-2-yl)propanoylamino]benzoate |
| Standard InChI | InChI=1S/C23H23NO6/c1-27-20-13-17(23(26)29-3)18(14-21(20)28-2)24-22(25)12-10-16-9-11-19(30-16)15-7-5-4-6-8-15/h4-9,11,13-14H,10,12H2,1-3H3,(H,24,25) |
| Standard InChI Key | JOZWYENNHJRQHU-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)CCC2=CC=C(O2)C3=CC=CC=C3)OC |
Introduction
Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate is a complex organic compound belonging to the class of benzoates. It features multiple functional groups, including methoxy and amino groups, which contribute to its chemical reactivity and potential applications in medicinal chemistry. The presence of both methoxy and furan groups suggests possible applications in the development of therapeutic agents, particularly due to its intricate molecular architecture.
Synthesis
The synthesis of Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate typically involves multi-step organic synthesis techniques. These steps may include:
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Initial Preparation: Formation of the benzoate backbone with methoxy groups.
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Introduction of the Amino Group: Incorporation of the amino group at position 2.
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Attachment of the Propanoyl Moiety: Linking the propanoyl group to the amino group.
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Introduction of the Furan Moiety: Attachment of the 5-phenyl-2-furyl group to the propanoyl moiety.
These reactions require careful control of conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity.
Potential Applications
Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate has potential applications in medicinal chemistry, particularly in the development of therapeutic agents. Its unique structure suggests biological activities that could be beneficial in pharmaceutical contexts.
| Potential Application | Basis for Application |
|---|---|
| Medicinal Chemistry | Presence of methoxy and furan groups |
| Therapeutic Agents | Potential biological activities due to its structure |
Comparison with Similar Compounds
The compound shares structural similarities with other organic compounds but is distinguished by its unique combination of functional groups.
| Compound Name | Structure Features | Biological Activity | Unique Aspects |
|---|---|---|---|
| N-(4-methylphenyl)-3-(5-phenyl-2-furyl)acrylamide | Contains a phenyl group and an acrylamide linkage | Antitumor properties | Lacks methoxy groups |
| 4,5-Dimethoxybenzamide | Simple benzamide structure | Moderate anti-inflammatory effects | No furan moiety |
| 3-(5-phenyloxazol-2-yl)propanoic acid | Contains an oxazole ring | Antioxidant properties | Different heterocyclic structure |
| Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate | Methoxy groups and a furan moiety | Potential therapeutic applications | Unique combination of functional groups |
Research Findings and Future Directions
While preliminary research suggests potential biological activities, further studies are necessary to elucidate the specific mechanisms of action and therapeutic potentials of Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate. Biochemical assays and molecular docking studies are crucial for understanding its pharmacodynamics.
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